Cas no 1185303-83-6 (3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride)

• Product Name: 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride
• CAS No: 1185303-83-6
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• CID: 2090800
• PubChem ID: 46735612
• Update Time: 2025-11-02

3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride
• 3-{[(2-Methylbenzyl)oxy]methyl}piperidinehydrochloride
• 3-{[(2-Methylbenzyl)oxy]methyl}piperidine hydrochloride, AldrichCPR
• 3-(2-Methyl-benzyloxymethyl)-piperidine hydrochloride
• 1185303-83-6
• DB-240539
• 3-{[(2-Methylbenzyl)oxy]methyl}piperidine hydrochloride
• 3-{[(2-methylphenyl)methoxy]methyl}piperidine hydrochloride
• 3-(((2-Methylbenzyl)oxy)methyl)piperidinehydrochloride
• AKOS015844215
• SB43466
• 3-[(2-methylphenyl)methoxymethyl]piperidine;hydrochloride

• MDL： MFCD11506385
• Inchi： 1S/C14H21NO.ClH/c1-12-5-2-3-7-14(12)11-16-10-13-6-4-8-15-9-13;/h2-3,5,7,13,15H,4,6,8-11H2,1H3;1H
• InChI Key： WAUGTOPIEONWPT-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1C)CC1CNCCC1

Computed Properties

• Exact Mass: 255.1389920g/mol
• Monoisotopic Mass: 255.1389920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride

3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride: A Comprehensive Overview

3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride (CAS No. 1185303-83-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, which combines a 2-methylbenzyl group with a piperidine core, offering versatile applications in drug discovery and development. Its hydrochloride salt form enhances solubility and stability, making it a valuable intermediate in synthetic chemistry.

The compound's systematic name, 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride, reflects its intricate chemical architecture. Researchers often refer to it by its abbreviated form or CAS number (1185303-83-6) for ease of identification. Its molecular formula and weight are key parameters for analytical chemists, while its physicochemical properties—such as melting point, solubility, and stability—are critical for formulation scientists.

In recent years, the demand for piperidine derivatives like 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride has surged due to their role in designing central nervous system (CNS) therapeutics. This aligns with current trends in neuroscience research, where modulators of neurotransmitter systems are highly sought after. The compound's structural features make it a promising candidate for targeting receptors involved in neurological disorders, a topic frequently searched in academic and pharmaceutical databases.

From a synthetic perspective, 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride serves as a building block for more complex molecules. Its 2-methylbenzyl moiety introduces aromatic character, while the piperidine ring provides a nitrogen-containing heterocycle essential for bioactivity. This dual functionality is particularly relevant in medicinal chemistry, where researchers often query "piperidine-based drug design" or "aromatic heterocycles in pharmaceuticals."

The compound's applications extend beyond drug development. It is also explored in material science for designing functional polymers and in catalysis as a ligand for metal complexes. These interdisciplinary uses address trending topics like "smart materials" and "green chemistry," which dominate scientific discussions and search engine queries. The hydrochloride salt form (1185303-83-6) further broadens its utility by improving compatibility with aqueous systems.

Quality control of 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride involves rigorous analytical techniques. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are standard methods for verifying purity and structure—keywords frequently associated with this compound in technical literature. Suppliers and researchers emphasize batch-to-batch consistency, a concern often reflected in search trends for "high-purity chemical intermediates."

Market dynamics for piperidine derivatives indicate steady growth, driven by pharmaceutical R&D investments. The compound 1185303-83-6 occupies a niche yet expanding segment, with manufacturers focusing on scalable synthesis routes. This responds to the frequent search query "bulk suppliers of specialty piperidines," highlighting commercial interest alongside academic demand.

Safety profiles and handling protocols for 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride adhere to standard laboratory practices. While not classified as hazardous under normal conditions, proper storage—away from moisture and extreme temperatures—ensures longevity. Such practical information is often sought after in laboratory management forums and safety databases.

In summary, 3-(((2-Methylbenzyl)oxy)methyl)piperidine hydrochloride (CAS 1185303-83-6) represents a multifaceted compound bridging medicinal chemistry and materials science. Its structural uniqueness and adaptability to diverse applications make it a subject of ongoing research, mirrored in the digital landscape through targeted scientific queries and industry discussions.